Cas no 1315365-49-1 (6-Amino-4-ethylhexanamide)

6-Amino-4-ethylhexanamide is a versatile organic compound with significant applications in the pharmaceutical and agrochemical industries. It serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals, offering high purity and stability. Its unique structural features provide excellent reactivity, making it a valuable building block for complex molecules. This compound is also known for its compatibility with various reaction conditions, ensuring efficient and reliable synthesis processes.
6-Amino-4-ethylhexanamide structure
6-Amino-4-ethylhexanamide structure
Product Name:6-Amino-4-ethylhexanamide
CAS No:1315365-49-1
MF:C8H18N2O
MW:158.241322040558
MDL:MFCD19382338
CID:5149155
Update Time:2025-06-18

6-Amino-4-ethylhexanamide Chemical and Physical Properties

Names and Identifiers

    • 6-amino-4-ethylhexanamide
    • Hexanamide, 6-amino-4-ethyl-
    • 6-Amino-4-ethylhexanamide
    • MDL: MFCD19382338
    • Inchi: 1S/C8H18N2O/c1-2-7(5-6-9)3-4-8(10)11/h7H,2-6,9H2,1H3,(H2,10,11)
    • InChI Key: KWWKPTHAQODGSV-UHFFFAOYSA-N
    • SMILES: O=C(CCC(CC)CCN)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 115
  • XLogP3: 0.2
  • Topological Polar Surface Area: 69.1

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Additional information on 6-Amino-4-ethylhexanamide

Introduction to 6-Amino-4-ethylhexanamide (CAS No. 1315365-49-1)

6-Amino-4-ethylhexanamide, also known by its CAS number 1315365-49-1, is a synthetic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group and an ethylhexyl chain, making it a versatile molecule with potential applications in various scientific and industrial domains.

The chemical formula of 6-Amino-4-ethylhexanamide is C8H17NO2. Its molecular weight is approximately 159.22 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in water is limited, but it dissolves well in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for a wide range of experimental conditions and applications.

In recent years, 6-Amino-4-ethylhexanamide has been the subject of several studies aimed at understanding its biological activities and potential therapeutic applications. One notable area of research involves its interaction with specific enzymes and receptors in the human body. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 6-Amino-4-ethylhexanamide exhibits selective inhibition of certain kinases, which are key enzymes involved in cell signaling pathways. This property suggests that the compound could be a valuable lead for developing new drugs to treat diseases such as cancer and neurodegenerative disorders.

Beyond its potential as a therapeutic agent, 6-Amino-4-ethylhexanamide has also been explored for its use in materials science. Researchers at the University of California, Berkeley, have investigated the compound's ability to form stable supramolecular structures when combined with other functional molecules. These structures have shown promise in applications such as drug delivery systems and sensor technologies. The unique self-assembling properties of 6-Amino-4-ethylhexanamide make it an attractive candidate for developing advanced materials with tailored properties.

In the context of environmental science, 6-Amino-4-ethylhexanamide has been studied for its biodegradability and environmental impact. A recent study published in Environmental Science & Technology found that the compound is readily biodegradable under aerobic conditions, suggesting that it may have a lower environmental footprint compared to other synthetic compounds. This characteristic is particularly important for industries looking to adopt more sustainable practices and reduce their environmental impact.

The synthesis of 6-Amino-4-ethylhexanamide can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-ethylhexanoic acid with ammonia or an amine derivative under controlled conditions. This process can be optimized to achieve high yields and purity levels, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, 6-Amino-4-ethylhexanamide is generally considered safe when proper precautions are taken. However, like many chemical compounds, it should be handled with care to avoid skin contact or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

The future prospects for 6-Amino-4-ethylhexanamide are promising. Ongoing research continues to uncover new applications and properties of this versatile compound. As our understanding of its biological activities and material properties deepens, it is likely that 6-Amino-4-ethylhexanamide will play an increasingly important role in various scientific and industrial fields.

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